Synthesis of 3C-alkylated active methylene substituted 2H-indazole derivatives via sequential ring opening of donor–acceptor cyclopropanes and reductive cyclization reaction†

New Journal of Chemistry Pub Date: 2022-06-13 DOI: 10.1039/D2NJ01801B

Abstract

A concise sequential protocol is developed to synthesize 3C-alkylated active methylene substituted 2H-indazole derivatives via a nucleophilic ring opening reaction (NRO) of o-nitro donor–acceptor cyclopropanes (DACs) with primary arylamines catalyzed by Ni(ClO4)2·6H2O followed by a SnCl2·2H2O-mediated intramolecular reductive cyclisation. The di-ester functionality can be transformed into the corresponding monoesters, acids, alcohols and amides that form the core units of important biologically active molecules.

Graphical abstract: Synthesis of 3C-alkylated active methylene substituted 2H-indazole derivatives via sequential ring opening of donor–acceptor cyclopropanes and reductive cyclization reaction
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